![molecular formula C10H11N3OS B253870 8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile](/img/structure/B253870.png)
8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile
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Overview
Description
8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile, also known as PTZ-343, is a compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound is a member of the pyrimido[2,1-b][1,3]thiazine family and is structurally related to the anticonvulsant drug zonisamide. PTZ-343 has been shown to have a range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Mechanism of Action
The exact mechanism of action of 8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile is not fully understood. However, it is believed to act by inhibiting the activity of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and is involved in the regulation of pH in the tumor microenvironment. By inhibiting the activity of CAIX, this compound is thought to disrupt the pH balance in the tumor microenvironment, leading to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and antiviral properties, it has also been shown to have antioxidant activity. It has been reported to scavenge free radicals and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile in lab experiments is its broad range of biological activities. This compound has been shown to have antitumor, anti-inflammatory, antiviral, and antioxidant properties, making it a versatile tool for researchers studying various fields of scientific research. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of this compound in cancer cells and the identification of potential biomarkers for its activity. Additionally, there is a need for further studies to evaluate the safety and efficacy of this compound in preclinical and clinical settings.
Synthesis Methods
The synthesis of 8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile involves a multi-step process that starts with the reaction of 2-mercaptobenzothiazole with ethyl acetoacetate to form 2-ethylthio-4H-benzo[d][1,3]thiazine-4-one. This intermediate is then reacted with ethyl cyanoacetate in the presence of sodium ethoxide to produce this compound. The yield of this synthesis method is reported to be around 70%.
Scientific Research Applications
8-ethyl-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research for this compound is its antitumor activity. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its antitumor activity, this compound has also been studied for its anti-inflammatory and antiviral properties. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the replication of the hepatitis C virus.
properties
Molecular Formula |
C10H11N3OS |
---|---|
Molecular Weight |
221.28 g/mol |
IUPAC Name |
8-ethyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carbonitrile |
InChI |
InChI=1S/C10H11N3OS/c1-2-8-7(6-11)9(14)13-4-3-5-15-10(13)12-8/h2-5H2,1H3 |
InChI Key |
WUULDOJGYFDKAC-UHFFFAOYSA-N |
SMILES |
CCC1=C(C(=O)N2CCCSC2=N1)C#N |
Canonical SMILES |
CCC1=C(C(=O)N2CCCSC2=N1)C#N |
Origin of Product |
United States |
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